Cas no 56611-65-5 (Oxagrelate)

• Product Name: Oxagrelate
• CAS No: 56611-65-5
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 371690
• Update Time: 2025-06-11

Oxagrelate Chemical and Physical Properties

Names and Identifiers

• 6-Phthalazinecarboxylicacid, 3,4-dihydro-1-(hydroxymethyl)-5,7-dimethyl-4-oxo-, ethyl ester
• ethyl 1-(hydroxymethyl)-5,7-dimethyl-4-oxo-3H-phthalazine-6-carboxylate
• Oxagrelate
• 1-hydroxymethyl-5,7-dimethyl-4-oxo-3,4-dihydro-phthalazine-6-carboxylic acid ethyl ester
• 3,4 dihydro 1 (hydroxymethyl) 5,7 dimethyl 4 oxo 6 phthalazinecarboxylic acid ethyl ester
• BRN 0811823
• EG 626
• Oxagrelato [INN-Spanish]
• Oxagrelatum [INN-Latin]
• Phthalazinol
• Phthalazinol (phosphodiesterase inhibitor)

• Inchi： 1S/C14H16N2O4/c1-4-20-14(19)11-7(2)5-9-10(6-17)15-16-13(18)12(9)8(11)3/h5,17H,4,6H2,1-3H3,(H,16,18)
• InChI Key： DUQOOLBWGUKRAJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CC2C(CO)=NNC(C=2C=1C)=O)=O

Computed Properties

• Exact Mass: 146.04808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 42
• XLogP3: 1.3

Experimental Properties

• Density: 1.1933 (rough estimate)
• Melting Point: 174°C
• Boiling Point: 419.2°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• PSA: 46.01
• LogP: 1.20890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on Oxagrelate

Comprehensive Overview of Oxagrelate (CAS No. 56611-65-5): Mechanism, Applications, and Research Insights

Oxagrelate (CAS No. 56611-65-5) is a synthetic compound with significant pharmacological properties, primarily recognized for its antiplatelet and vasodilatory effects. As a derivative of phthalazine, it has garnered attention in cardiovascular research due to its unique mechanism of action. The compound's ability to inhibit platelet aggregation while improving microcirculation makes it a subject of interest for conditions like chronic arterial occlusion and peripheral vascular diseases. Recent studies also explore its potential synergies with other antithrombotic agents, aligning with the growing demand for multimodal therapeutic approaches.

In the context of current healthcare trends, Oxagrelate resonates with discussions on personalized medicine and drug repurposing. Researchers are investigating its efficacy in diabetic neuropathy and ischemic stroke, addressing frequently searched queries like "novel treatments for circulation disorders" or "non-opioid vascular pain management." Its low bleeding risk profile compared to traditional antiplatelet drugs such as aspirin or clopidogrel further elevates its relevance in aging populations where polypharmacy is a concern.

The synthesis and stability of Oxagrelate (CAS No. 56611-65-5) involve meticulous pharmaceutical chemistry protocols. Analytical techniques like HPLC and mass spectrometry are critical for quality control, ensuring compliance with ICH guidelines. This rigor supports its inclusion in orphan drug development pipelines, particularly for rare vascular disorders. Notably, its bioavailability and metabolic pathways are under scrutiny to optimize dosing regimens—a topic frequently explored in pharmacokinetic forums.

From a commercial perspective, Oxagrelate aligns with the surge in cardiometabolic health products. Market analyses highlight its potential in nutraceutical formulations targeting endothelial function, a hotspot for consumers seeking natural circulation boosters. However, regulatory hurdles require robust clinical trial data to substantiate claims, reflecting broader industry challenges in evidence-based supplementation.

Emerging AI-driven drug discovery platforms have identified Oxagrelate as a candidate for network pharmacology studies. By mapping its interactions with prostaglandin pathways and ion channels, scientists aim to unlock novel applications—addressing trending searches such as "AI in vascular drug development." This interdisciplinary approach underscores the compound's versatility beyond its original indications.

Environmental and green chemistry considerations also shape Oxagrelate production. Innovations in solvent-free synthesis and biodegradable excipients cater to the pharmaceutical industry's push toward sustainability, a priority for ethically conscious investors and consumers alike.

In summary, Oxagrelate (CAS No. 56611-65-5) represents a convergence of traditional pharmacology and cutting-edge research. Its multifaceted profile—spanning clinical efficacy, manufacturing precision, and ecological adaptability—positions it as a compound of enduring scientific and commercial value in an era demanding innovative solutions for vascular health.